6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H18ClFN2O3S/c1-12(2,6-3-7-17)8-15-20(18,19)9-4-5-10(13)16-11(9)14/h4-5,15,17H,3,6-8H2,1-2H3
• InChI Key: CEVFSXALJMMNNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCO)CNS(=O)(=O)C1=C(N=C(C=C1)Cl)F
• Molecular Formula: C12H18ClFN2O3S
• Molecular Weight: 324.80 g/mol

Description

6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide, also known as CFHDS, is a sulfonamide compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of fields. In

Scientific Research Applications

6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has been studied for its potential use in a variety of scientific research applications. One area of research where 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has shown promise is in the study of ion channels. 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has been found to selectively block certain types of ion channels, making it a valuable tool for researchers studying ion channel function. 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain types of cancer cells.

Mechanism Of Action

The mechanism of action of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide involves its ability to selectively block certain types of ion channels. Ion channels are proteins that are responsible for the movement of ions across cell membranes. By selectively blocking certain types of ion channels, 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide can alter the electrical activity of cells, leading to a variety of physiological effects.
Biochemical and Physiological Effects
6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has been found to have a variety of biochemical and physiological effects. In addition to its ability to selectively block ion channels, 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has been found to inhibit the growth of cancer cells, reduce inflammation, and modulate the activity of neurotransmitters. 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has also been found to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

One advantage of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide is its ability to selectively block certain types of ion channels. This makes it a valuable tool for researchers studying ion channel function. Additionally, 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has been found to have a variety of physiological effects, making it useful for a wide range of research applications. However, one limitation of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide is its potential toxicity, which may limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide. One area of research that is of particular interest is the development of new drugs based on the structure of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide. Additionally, further research is needed to fully understand the mechanism of action of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide and its potential uses in the treatment of a variety of diseases. Finally, the development of new synthesis methods for 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide may lead to improved yields and purity, making it more readily available for use in scientific research.

Synthesis Methods

The synthesis of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide involves several steps. The first step is the synthesis of 6-chloro-2-fluoropyridine-3-sulfonamide, which is then reacted with 5-hydroxy-2,2-dimethylpentylamine to form 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide. The synthesis of 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide has been optimized for high yield and purity, and the compound is readily available for use in scientific research.